Cas no 1431966-63-0 (4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride)

• Product Name: 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride
• CAS No: 1431966-63-0
• MF: C₁₀H₁₄ClF₃N₄
• MW: 282.693171024323
• MDL: MFCD25371258
• CID: 4781035
• Update Time: 2026-02-27

4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride
• 4-Methyl-2-(1-piperazinyl)-6-(trifluoromethyl)pyrimidine hydrochloride, AldrichCPR

• MDL： MFCD25371258
• Inchi： 1S/C10H13F3N4.ClH/c1-7-6-8(10(11,12)13)16-9(15-7)17-4-2-14-3-5-17;/h6,14H,2-5H2,1H3;1H
• InChI Key： QXNAXWNHLXFKPR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(C)=NC(=N1)N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 41

Additional information on 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride

Introduction to 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride (CAS No. 1431966-63-0)

4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1431966-63-0, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a piperazine moiety and a trifluoromethyl group in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for the design of novel bioactive molecules.

The molecular structure of 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride consists of a pyrimidine ring substituted at the 4-position with a methyl group, at the 2-position with a piperazine ring, and at the 6-position with a trifluoromethyl group. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. This compound has been extensively studied for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride has been explored as a lead compound in the synthesis of inhibitors for enzymes such as kinases and phosphodiesterases. Its structural features, particularly the trifluoromethyl group, are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. The piperazine moiety further contributes to its bioactivity by interacting with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. The trifluoromethyl group enhances the binding affinity of these derivatives to their target enzymes, leading to more potent pharmacological effects. Additionally, the piperazine ring contributes to central nervous system penetration, making this compound an attractive candidate for further development.

The synthesis of 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is typically achieved through halogenation-reduction or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for preclinical and clinical studies.

Recent research has also explored the use of 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride as an intermediate in the synthesis of more complex drug candidates. By modifying its core structure, researchers have been able to develop novel molecules with enhanced pharmacological properties. For instance, incorporating additional functional groups or altering the substitution pattern on the pyrimidine ring can lead to compounds with improved selectivity and reduced toxicity. These modifications underscore the versatility of this scaffold and its potential for generating next-generation therapeutics.

The pharmacokinetic profile of 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride is another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life, which are desirable characteristics for any drug candidate. The trifluoromethyl group contributes to metabolic stability by resisting oxidative degradation, while the piperazine ring enhances solubility in aqueous environments. These properties make it an ideal candidate for oral administration, where patient compliance is often a critical factor.

In conclusion, 4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride (CAS No. 1431966-63-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing drugs targeting neurological disorders, inflammation, and cancer. Advances in synthetic chemistry and pharmacological studies continue to expand its applications, making it a promising candidate for further development into novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.